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Tungsten carbide (WC) composites are a dominant material in high-speed machining and

wear-resistant applications due to their unique combination of hardness, toughness, and high-

temperature stability.[1] Produced through powder metallurgy, these materials consist of hard

tungsten carbide particles cemented together by a more ductile metallic binder, most commonly

cobalt (Co).[1] The performance of a cutting tool is critically dependent on its "grade," a

designation determined by the material's specific composition and microstructure, primarily the

WC grain size and the percentage of cobalt binder.[2][3]

This guide provides a comparative analysis of different tungsten carbide grades, detailing the

key performance metrics, the experimental protocols used to measure them, and the

underlying relationships between material composition and functional performance.

Defining Tungsten Carbide Grades: Composition and
Microstructure
The properties of a tungsten carbide tool are engineered by carefully controlling two primary

factors: the size of the tungsten carbide grains and the volume of the cobalt binder.[4]

WC Grain Size: The size of the individual tungsten carbide particles within the composite

directly influences the balance between hardness and toughness.[5] Manufacturers classify

grain sizes from coarse (>6 μm) to ultrafine (<0.5 μm).[5] Finer grains create a denser, more

uniform structure, which increases hardness and resistance to abrasive wear.[6][7][8]
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Conversely, coarser grains provide better impact resistance and toughness, making the tool

less prone to chipping under heavy loads.[2][5]

Cobalt (Co) Binder Content: Cobalt acts as the metallic "glue" that holds the hard WC grains

together.[9][10] The percentage of cobalt, typically ranging from 3% to 20% by weight, is a

primary determinant of the tool's toughness.[9][11][12] A higher cobalt content increases

toughness but reduces hardness and wear resistance.[10][12][13] Conversely, a lower cobalt

content results in a harder, more wear-resistant material that is also more brittle.[4][6]

Alloying Additives: For specific applications, particularly the machining of steels, other

carbides like titanium carbide (TiC) and tantalum carbide (TaC) are added.[4][14] These

"crater-resistant" grades improve high-temperature performance and reduce chemical wear

(cratering) on the tool face.[4]

Compositional Factors

Primary Mechanical Properties
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Cobalt (Co) Content

Lower % increases Higher % increases

Wear Resistance

Directly improves Indirectly affects (prevents chipping)
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Fig. 1: Influence of composition on performance.
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Quantitative Performance Comparison
The interplay between grain size and cobalt content allows for the tailoring of tungsten carbide

grades for specific industrial applications, from high-precision finishing to heavy-duty roughing.

The following table summarizes the typical properties of various tungsten carbide grades based

on these compositional factors.

Grade
Category

WC Grain
Size

Cobalt
(Co)
Content
(%)

Hardness
(HRA)

Transvers
e Rupture
Strength
(TRS)
(MPa)

Wear
Resistanc
e

Primary
Applicati
on

Fine Grain

/ Low

Cobalt

Fine (< 2

µm)
4 - 6% 91 - 93

1800 -

2200
Excellent

Precision

finishing,

machining

hard

materials[2

][7][10]

Medium

Grain /

Med.

Cobalt

Medium (2

- 6 µm)
7 - 12% 89 - 91

2200 -

3000
Good

General-

purpose

machining,

milling[5]

[10]

Coarse

Grain /

High

Cobalt

Coarse (>

6 µm)
13 - 20% 85 - 89

3000 -

3500+
Moderate

Roughing,

high-

impact

operations,

mining[1]

[2][7]

Note: Values are typical and can vary between manufacturers. Hardness is inversely related to

toughness (approximated by TRS).
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The quantitative data presented above is derived from standardized testing methodologies

designed to ensure reproducibility and comparability across different material grades.

Hardness Testing
Hardness is a measure of a material's resistance to localized plastic deformation such as

scratching or indentation.[7] For tungsten carbides, it is a primary indicator of wear resistance.

Methodology: Rockwell Hardness Test (HRA)

Apparatus: A Rockwell hardness tester equipped with a diamond indenter is used. The "A"

scale (HRA) is specifically suited for hard materials like cemented carbides.[7][15]

Procedure: The test involves applying a preliminary minor load to seat the indenter,

followed by a major load for a specified duration. The machine then measures the depth of

penetration.[16]

Measurement: The hardness value is read directly from the machine's scale. The reading

is a dimensionless number, where higher values indicate greater hardness.[17] This test is

valued for its speed and simplicity in quality control settings.[18]

Mechanical Strength Testing
The mechanical strength of brittle materials like cemented carbide is typically evaluated by its

resistance to bending forces rather than direct tension.

Methodology: Transverse Rupture Strength (TRS) Test (ASTM B406 / ISO 3327)

Apparatus: A universal testing machine fitted with a three-point bending fixture.[13][19]

Sample Preparation: A standardized rectangular or cylindrical specimen of the carbide

grade is prepared.[20]

Procedure: The specimen is placed across two support rollers. A load is applied to the

center of the specimen at a constant rate until it fractures.[19]

Measurement: The maximum load sustained before fracture is recorded. The TRS is

calculated in megapascals (MPa) or pounds per square inch (psi) based on the fracture
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load and the specimen's geometry.[13][19] TRS is often used as an indicator of the

material's toughness.[21]

Wear Resistance Testing
Wear resistance is the ability of a surface to resist material loss caused by mechanical action.

[6] Direct wear tests are essential for a comprehensive evaluation under simulated service

conditions.[17]

Methodology: Pin-on-Disc Test (ASTM G99)

Apparatus: A pin-on-disc tribometer, which consists of a stationary "pin" (the carbide

sample) and a rotating disc (the workpiece material).

Procedure: The carbide pin is loaded against the rotating disc with a specific force for a set

distance or time.[22] Test parameters such as load, speed, and temperature can be

controlled to simulate various cutting environments.[22][23]

Measurement: Wear is quantified by measuring the volume or mass loss of the pin and/or

disc.[17] The results can be used to calculate a wear coefficient, providing a direct

comparison of the wear resistance between different grades.[22]
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Fig. 2: Experimental workflow for Pin-on-Disc wear testing.
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Conclusion
The selection of an appropriate tungsten carbide grade is a critical decision that directly

impacts tool life, machining efficiency, and the quality of the finished product.[2][24] The optimal

choice invariably involves a trade-off between hardness and toughness, which is governed by

the material's grain size and cobalt binder content.[5] Fine-grained, low-cobalt grades offer

superior hardness and wear resistance, making them ideal for precision machining of hard

materials. In contrast, coarse-grained, high-cobalt grades provide the necessary toughness to

withstand the high-impact forces common in roughing and interrupted cutting operations.[2] A

thorough understanding of the data derived from standardized experimental protocols for

hardness, strength, and wear resistance is essential for researchers and engineers to match

the correct tungsten grade to the specific demands of any industrial cutting application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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